1-(3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone

• IUPAC Name: 1-[3-fluoro-4-(4-methylimidazol-1-yl)phenyl]ethanone
• InChI: InChI=1S/C12H11FN2O/c1-8-6-15(7-14-8)12-4-3-10(9(2)16)5-11(12)13/h3-7H,1-2H3
• InChI Key: YNGNQAPHYIQGAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(C=C(C=C2)C(=O)C)F
• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol

Description

“1-(3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

The compound has a density of 1.35 and a boiling point of 379.805 °C at 760 mmHg. It also has a flashing point of 183.5 °C.

Mechanism of Action

The trifluoromethyl group, with strong electron withdrawing effect, increases the energy gap between the highest occupied molecular orbital and the lowest unoccupied molecular orbital (HOMO-LUMO), hence enabling blue shift in the photoluminescent emission.

Safety and Hazards

The compound is toxic if swallowed and causes serious eye damage. It is also classified as combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects.

Future Directions

Imidazole-containing compounds have been shown to be strongly effective against Aspergillus fumigatus, the causative agent for the disease pulmonary aspergillosis. With the known antifungal properties of these combined pharmacophores, this novel compound is suitable for anti-aspergillus activity study.